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Compound of Interest

Compound Name: (R)-GSK-3685032

Cat. No.: B8210241 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential safety and

logistical information, focusing on the proper disposal procedures for the DNMT1 inhibitor, (R)-
GSK-3685032. Adherence to these guidelines is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

I. Understanding the Compound: Safety and
Handling
(R)-GSK-3685032 is a potent, reversible, and selective inhibitor of DNA methyltransferase 1

(DNMT1). As with any potent, biologically active compound, appropriate personal protective

equipment (PPE) should be worn at all times during handling. This includes, but is not limited

to, safety glasses with side shields, nitrile gloves, and a laboratory coat. All handling of the solid

compound and concentrated solutions should be performed in a certified chemical fume hood

to prevent inhalation.

Key Safety Considerations:

Hazardous Nature: The full toxicological properties of (R)-GSK-3685032 have not been

exhaustively studied. Therefore, it should be handled as a potentially hazardous substance.

Waste Segregation: Proper segregation of waste is the first and most critical step in the

disposal process. Different waste streams have distinct disposal routes.
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II. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of (R)-GSK-3685032
and associated materials. This procedure is based on general best practices for chemical

waste management in a laboratory setting. Always consult and adhere to your institution's

specific Environmental Health and Safety (EHS) guidelines.

1. Unused or Expired Solid Compound:

Do not dispose of the solid compound in regular trash or down the drain.
The original container with the unused or expired compound should be securely sealed.
The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "(R)-GSK-3685032".
Place the labeled container in a designated hazardous waste accumulation area.
Arrange for pickup and disposal by your institution's certified hazardous waste management
provider.

2. Contaminated Labware and PPE:

Solid Waste: Items such as pipette tips, tubes, vials, and gloves that have come into direct
contact with (R)-GSK-3685032 should be considered contaminated solid chemical waste.
Collect these items in a designated, clearly labeled, and sealed hazardous waste bag or
container.
The label should indicate "Hazardous Waste" and specify the contaminant, "(R)-GSK-
3685032".
Sharps: Needles or other sharps contaminated with (R)-GSK-3685032 must be disposed of
in a designated sharps container for hazardous chemical waste.

3. Liquid Waste (Solutions):

Aqueous Solutions: Aqueous solutions containing (R)-GSK-3685032 should be collected in a
designated, sealed, and properly labeled hazardous waste container. The container should
be compatible with the solvent used.
Organic Solvent Solutions: Solutions of (R)-GSK-3685032 in organic solvents (e.g., DMSO)
must be collected in a separate, designated hazardous waste container for flammable or
organic waste.
Crucially, do not mix incompatible waste streams. For example, halogenated and non-
halogenated solvent waste should be segregated according to your institution's guidelines.
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All liquid waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name, the solvent, and an approximate concentration of the active compound.

III. Quantitative Data Summary
While specific quantitative data for disposal is not available, the following table summarizes key

chemical and physical properties relevant to handling and storage.

Property Value Reference

Molecular Formula C₂₂H₂₄N₆OS [1]

Molecular Weight 420.53 g/mol [1]

Storage (Solid)
4°C, sealed, away from

moisture and light
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[2]

Solubility (DMSO) ≥ 60 mg/mL [1]

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of (R)-GSK-3685032 waste.
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Disposal Workflow for (R)-GSK-3685032
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Caption: Logical workflow for the proper disposal of (R)-GSK-3685032.
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By implementing these procedures, laboratories can ensure the safe and responsible

management of (R)-GSK-3685032 waste, protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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